Cas no 113210-35-8 (Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride)

• Product Name: Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride
• CAS No: 113210-35-8
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 1025331
• PubChem ID: 18966447
• Update Time: 2025-05-24

Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride
• Methyl 2-((4-hydroxyphenyl)
• methyl (4-hydroxyphenyl)glycinate hydrochloride
• (R)-Amino-(4-hydroxyphenyl)acetic acid methyl ester HCl
• Methyl 2-(4-hydroxyanilino)acetate;hydrochloride
• 2266AA
• NSC145152
• Methyl DL-4-hydroxyphenylglycine HCL
• AX8227889
• ST24025156
• W7096
• AS-82163
• 113210-35-8
• CS-0150679
• MFCD22421599
• A894460
• Methyl2-((4-hydroxyphenyl)amino)acetatehydrochloride
• NSC-145152
• SCHEMBL1143828
• AKOS015998971
• METHYL 2-[(4-HYDROXYPHENYL)AMINO]ACETATE HYDROCHLORIDE
• METHYL 2-((4-HYDROXYPHENYL)AMINO)ACETATE HCL
• Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride (Ph(4-OH)-Gly-OMe.HCl)
• AS-18423

• MDL： M189754
• Inchi： 1S/C9H11NO3.ClH/c1-13-9(12)6-10-7-2-4-8(11)5-3-7;/h2-5,10-11H,6H2,1H3;1H
• InChI Key： VIGOGDYKHZFWFS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CNC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 217.0505709g/mol
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride

Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride: A Comprehensive Overview

Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride, a compound with the CAS number 113210-35-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and amino functional groups makes it a versatile intermediate in synthesizing various pharmacologically active agents.

The molecular structure of Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride consists of an acetate moiety linked to a phenyl ring substituted with an amino group at the para position relative to the hydroxyl group. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block in organic synthesis. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations.

Recent research has highlighted the compound's potential in the development of novel therapeutic agents. Studies have demonstrated its role as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression. The ability to modulate these kinases is crucial for developing effective anti-cancer strategies, and Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride serves as a key intermediate in such synthetic pathways.

In addition to its applications in oncology, this compound has been explored for its potential in treating neurological disorders. The phenolic hydroxyl group and the amino group provide opportunities for interactions with biological targets, making it a candidate for developing neuroprotective agents. Preliminary studies suggest that derivatives of this compound may help mitigate neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes functional group transformations such as nitration, reduction, and esterification. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with modern green chemistry principles, emphasizing efficiency and minimizing waste.

The pharmacokinetic properties of this compound are also of interest to researchers. Its solubility profile and stability under physiological conditions make it suitable for oral administration. Furthermore, its metabolic pathways can be tailored through structural modifications to enhance bioavailability and reduce toxicity. These attributes are critical for translating preclinical findings into clinical applications.

Regulatory considerations play a significant role in the development and commercialization of pharmaceutical compounds like Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards. Additionally, rigorous toxicological studies are conducted to assess its safety profile before human trials. These steps are essential for ensuring patient safety and regulatory approval.

The future prospects of this compound are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in drug design and delivery systems may further enhance its utility. Collaborative efforts between academia and industry are likely to drive advancements, leading to new insights into its applications.

In conclusion, Methyl 2-((4-hydroxyphenyl)amino)acetate hydrochloride (CAS no. 113210-35-8) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel drug entities. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.